Cas no 131380-85-3 (Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)-)

Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)- structure
131380-85-3 structure
Product Name:Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)-
CAS No:131380-85-3
MF:C18H24N2O2
MW:300.395364761353
CID:1227977
PubChem ID:11317842
Update Time:2024-11-05

Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-, (4S,4'S)-
    • 1,3-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)benzene
    • (4S)-4-propan-2-yl-2-[3-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-4,5-dihydro-1,3-oxazole
    • 131380-85-3
    • BS-51755
    • (4S)-4-ISOPROPYL-2-{3-[(4S)-4-ISOPROPYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL]PHENYL}-4,5-DIHYDRO-1,3-OXAZOLE
    • E83669
    • AKOS024437524
    • Phebox-S, AldrichCPR
    • Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)-
    • Inchi： 1S/C18H24N2O2/c1-11(2)15-9-21-17(19-15)13-6-5-7-14(8-13)18-20-16(10-22-18)12(3)4/h5-8,11-12,15-16H,9-10H2,1-4H3/t15-,16-/m1/s1
    • InChI Key： ZGKPVKPCZOURSR-HZPDHXFCSA-N
    • SMILES： C1(C2=N[C@@H](C(C)C)CO2)=CC=CC(C2=N[C@@H](C(C)C)CO2)=C1

Computed Properties

  • Exact Mass: 300.183778013g/mol
  • Monoisotopic Mass: 300.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.2Ų

Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)- Pricemore >>

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Oxazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-4-(1-methylethyl)-,(4S,4'S)- Related Literature

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